Cas no 69826-63-7 (2-(Naphthalen-2-ylformamido)acetic Acid)

• Product Name: 2-(Naphthalen-2-ylformamido)acetic Acid
• CAS No: 69826-63-7
• Molecular Formula: C₁₃H₁₁NO₃
• Molecular Weight: 229.23134
• CID: 513192

2-(Naphthalen-2-ylformamido)acetic Acid Properties

Names and Identifiers

• Glycine,N-(2-naphthalenylcarbonyl)-
• (2-NAPHTHOYLAMINO)ACETIC ACID
• 2-naphthoylglycine

• InChIKey： XPQCDYYJHJOAIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11NO3/c15-12(16)8-14-13(17)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H,14,17)(H,15,16)
• SMILES： O=C(O)CNC(C1=CC2=CC=CC=C2C=C1)=O

Computed Properties

• Exact Mass: 228.0661
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 229.074
• Heavy Atom Count: 17
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6

Experimental Properties

• PSA: 69.23
• Boiling Point: 553.7°C at 760 mmHg
• Flash Point: 288.6°C